Cas no 89709-85-3 (4-Pentenoic acid, 2,5-dimethoxy-, (E)-)

4-Pentenoic acid, 2,5-dimethoxy-, (E)- structure
89709-85-3 structure
Product Name:4-Pentenoic acid, 2,5-dimethoxy-, (E)-
CAS No:89709-85-3
MF:C7H12O4
MW:160.167782783508
CID:591814
PubChem ID:13283926
Update Time:2025-04-19

4-Pentenoic acid, 2,5-dimethoxy-, (E)- Chemical and Physical Properties

Names and Identifiers

    • 4-Pentenoic acid, 2,5-dimethoxy-, (E)-
    • 2,5-dimethoxypent-4-enoic acid
    • 89709-85-3
    • (E)-2,5-Dimethoxypent-4-enoic acid
    • (E)-2,5-Dimethoxypent-4-enoicacid
    • Inchi: 1S/C7H12O4/c1-10-5-3-4-6(11-2)7(8)9/h3,5-6H,4H2,1-2H3,(H,8,9)/b5-3+
    • InChI Key: LWAJESFTAZOILZ-HWKANZROSA-N
    • SMILES: O(C)C(C(=O)O)C/C=C/OC

Computed Properties

  • Exact Mass: 160.07355886g/mol
  • Monoisotopic Mass: 160.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 55.8Ų

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